Cas no 87989-74-0 (Phosphonic acid, (propoxymethyl)-, 3-chloropropyl ethyl ester)

Phosphonic acid, (propoxymethyl)-, 3-chloropropyl ethyl ester structure
87989-74-0 structure
Product Name:Phosphonic acid, (propoxymethyl)-, 3-chloropropyl ethyl ester
CAS No:87989-74-0
MF:C9H20ClO4P
MW:258.679463386536
CID:649449
PubChem ID:13143346
Update Time:2025-04-19

Phosphonic acid, (propoxymethyl)-, 3-chloropropyl ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, (propoxymethyl)-, 3-chloropropyl ethyl ester
    • 1-chloro-3-[ethoxy(propoxymethyl)phosphoryl]oxypropane
    • 87989-74-0
    • 3-Chloropropyl ethyl (propoxymethyl)phosphonate
    • DTXSID80521440
    • Inchi: 1S/C9H20ClO4P/c1-3-7-12-9-15(11,13-4-2)14-8-5-6-10/h3-9H2,1-2H3
    • InChI Key: DNZSOKCFJHPTMR-UHFFFAOYSA-N
    • SMILES: ClCCCOP(COCCC)(=O)OCC

Computed Properties

  • Exact Mass: 258.0787738g/mol
  • Monoisotopic Mass: 258.0787738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 44.8Ų
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